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Compound of Interest

Compound Name: Balalom

Cat. No.: B159428 Get Quote

This document provides critical safety and logistical information for the handling and disposal of

Balalom, a potent, neurotoxic, and irritant research compound. Adherence to these procedures

is mandatory to ensure personnel safety and regulatory compliance.

Hazard Identification and Personal Protective Equipment
(PPE)
Balalom is a crystalline solid that is highly toxic upon inhalation, ingestion, and dermal contact.

It is also a severe respiratory and skin irritant. All handling of solid Balalom or its solutions

must be conducted within a certified chemical fume hood.

Required Personal Protective Equipment:

Gloves: Double-gloving is mandatory. Use a nitrile inner glove and a butyl rubber or Viton™

outer glove. Change outer gloves every 30 minutes or immediately upon contamination.

Eye and Face Protection: Wear ANSI Z87.1-compliant, indirectly-vented chemical splash

goggles in combination with a full-face shield.

Respiratory Protection: When handling the solid powder outside of a contained system (e.g.,

glovebox), a powered air-purifying respirator (PAPR) with a high-efficiency particulate air

(HEPA) filter is required. For handling solutions within a fume hood, standard lab ventilation

is sufficient.
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Protective Clothing: A disposable, solid-front, back-tying chemical-resistant gown must be

worn over a standard lab coat. Ensure cuffs are tucked into the outer gloves. Wear

dedicated, chemically-resistant shoe covers.

Quantitative Safety Data
The following table summarizes the key toxicological and exposure limit data for Balalom. This

data underscores the compound's high potency and the need for stringent exposure controls.

Parameter Value Units Notes

Occupational

Exposure Limit (OEL-

TWA)

0.5 µg/m³
8-hour Time-Weighted

Average

Short-Term Exposure

Limit (STEL)
2.0 µg/m³

15-minute exposure

limit

LD50 (Oral, Rat) 5 mg/kg Acute Oral Toxicity

LD50 (Dermal, Rabbit) 20 mg/kg Acute Dermal Toxicity

LC50 (Inhalation, Rat) 0.05 mg/L 4-hour exposure

Immediately

Dangerous to

Life/Health (IDLH)

1 mg/m³

Handling and Disposal Procedures
Receiving and Storage:

Upon receipt, inspect the container for damage within a fume hood while wearing full PPE.

Store Balalom in a dedicated, clearly labeled, and sealed secondary container.

Store in a locked, ventilated, and secure cabinet away from incompatible materials (e.g.,

strong oxidizing agents).

Disposal Plan:
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Segregation: All Balalom-contaminated waste (gloves, gowns, pipette tips, vials) must be

segregated into a dedicated, labeled hazardous waste container.

Decontamination: Liquid waste containing Balalom must be deactivated by adding a 1M

solution of sodium hypochlorite and stirring for a minimum of 4 hours in a fume hood.

Collection: Decontaminated liquid waste and all solid waste must be collected by the

institution's Environmental Health and Safety (EHS) department for high-temperature

incineration. Do not mix with other chemical waste streams.

Experimental Protocol: Preparation of a 10 mM
Balalom Stock Solution
This protocol details the procedure for safely preparing a 10 mM stock solution of Balalom in

anhydrous DMSO.

Methodology:

Pre-use Inspection: Before starting, ensure the chemical fume hood has a valid certification

and the airflow is optimal. Check that a spill kit and emergency shower/eyewash station are

accessible.

PPE Donning: Don all required PPE as specified in Section 1.

Work Area Preparation: Line the fume hood work surface with a disposable, absorbent, and

chemically-resistant bench liner.

Compound Weighing:

Tare a tared weigh boat on a calibrated analytical balance inside the fume hood.

Using a dedicated spatula, carefully weigh the desired amount of solid Balalom. Avoid

generating dust.

Record the exact weight and securely cap the primary container.

Solubilization:
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Place the weigh boat containing Balalom into a new, appropriately sized amber glass vial.

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the vial.

Secure the vial cap and vortex gently until the solid is fully dissolved.

Labeling and Storage: Clearly label the vial with "Balalom," the concentration (10 mM),

solvent (DMSO), date, and your initials. Store the solution at -20°C in a labeled secondary

container.

Decontamination and Cleanup:

Decontaminate the spatula and any non-disposable equipment by rinsing with 70%

ethanol followed by a 10% bleach solution.

Dispose of all contaminated disposable items (weigh boat, bench liner, gloves) in the

designated Balalom solid waste container.

Wipe down the fume hood surfaces with a 10% bleach solution, followed by 70% ethanol,

and finally deionized water.

Mandatory Visualizations
The following diagram outlines the logical workflow for responding to a Balalom spill.
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Spill Occurs

Evacuate Immediate Area
Alert Personnel

Assess Spill Severity
(Minor vs. Major)

Minor Spill
(<5 mL / <1g within hood)

Minor

Major Spill
(Outside hood or >5 mL)

Major

Don Spill Response PPE
(PAPR, full suit)

Contact EHS Immediately
(Do Not Attempt Cleanup)

Contain Spill with
Absorbent Pads

Apply 10% Bleach Solution
(30 min contact time)

Collect Debris into
Hazardous Waste Bag

Decontaminate Area
(Bleach -> Ethanol -> Water)

Report Incident to EHS

Secure Area
Post Warning Signs

Click to download full resolution via product page

Caption: Emergency workflow for response to a Balalom spill.
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To cite this document: BenchChem. [Essential Safety and Operational Plan: Handling
Balalom]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159428#personal-protective-equipment-for-handling-
balalom]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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